Cas no 1086696-40-3 (2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid)
2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid
- EN300-7896139
- SCHEMBL20528274
- 1086696-40-3
- 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid
-
- Inchi: 1S/C5H11NO5S/c1-2-11-5(7)4(6)3-12(8,9)10/h4H,2-3,6H2,1H3,(H,8,9,10)
- InChI Key: UHIBPTBMHLQMEA-UHFFFAOYSA-N
- SMILES: S(CC(C(=O)OCC)N)(=O)(=O)O
Computed Properties
- Exact Mass: 197.03579362g/mol
- Monoisotopic Mass: 197.03579362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 115Ų
2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7896139-0.05g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 0.05g |
$359.0 | 2025-03-21 | |
| Enamine | EN300-7896139-0.1g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 0.1g |
$376.0 | 2025-03-21 | |
| Enamine | EN300-7896139-0.25g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 0.25g |
$393.0 | 2025-03-21 | |
| Enamine | EN300-7896139-0.5g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 0.5g |
$410.0 | 2025-03-21 | |
| Enamine | EN300-7896139-1.0g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 1.0g |
$428.0 | 2025-03-21 | |
| Enamine | EN300-7896139-2.5g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 2.5g |
$838.0 | 2025-03-21 | |
| Enamine | EN300-7896139-5.0g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 5.0g |
$1240.0 | 2025-03-21 | |
| Enamine | EN300-7896139-10.0g |
2-amino-3-ethoxy-3-oxopropane-1-sulfonic acid |
1086696-40-3 | 95.0% | 10.0g |
$1839.0 | 2025-03-21 |
2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid
Research Brief on 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic Acid (CAS: 1086696-40-3): Recent Advances and Applications
The compound 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid (CAS: 1086696-40-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.
Recent studies have highlighted the versatility of 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely used in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for novel protease inhibitors, showcasing its potential in targeting infectious diseases. The compound's sulfonic acid moiety and ethoxy carbonyl group contribute to its ability to interact with biological targets, making it a valuable scaffold for drug design.
In addition to its synthetic utility, 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid has shown promise in biochemical applications. Research conducted at the University of Cambridge revealed its role as a modulator of cellular redox balance, with potential implications for treating oxidative stress-related disorders. The study, which utilized advanced NMR spectroscopy and mass spectrometry techniques, provided detailed insights into the compound's mechanism of action at the molecular level.
From a pharmacological perspective, recent preclinical evaluations have explored the compound's pharmacokinetic properties. A 2024 report in Bioorganic & Medicinal Chemistry Letters indicated favorable absorption and distribution characteristics, with low toxicity profiles in animal models. These findings suggest that 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid could serve as a lead compound for developing new therapeutic agents with improved safety margins.
The industrial applications of this compound are also expanding. Several pharmaceutical companies have filed patents incorporating 1086696-40-3 in their synthetic routes for anti-inflammatory and anticancer agents. Its compatibility with green chemistry principles, as demonstrated by its use in solvent-free reactions, further enhances its appeal for sustainable drug manufacturing processes.
Looking forward, researchers anticipate that 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid will play an increasingly important role in fragment-based drug discovery. Its well-defined stereochemistry and ability to form stable complexes with biological targets make it particularly suitable for structure-activity relationship studies. Ongoing clinical trials involving derivatives of this compound are expected to yield valuable data within the next 2-3 years.
In conclusion, the growing body of research on 2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid (CAS: 1086696-40-3) underscores its multifaceted potential in chemical biology and pharmaceutical development. As synthetic methodologies continue to advance and biological evaluations progress, this compound is poised to contribute significantly to the discovery of next-generation therapeutics.
1086696-40-3 (2-Amino-3-ethoxy-3-oxopropane-1-sulfonic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)